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Compound of Interest

Compound Name: 3-(Chloromethyl)benzoic acid
CAS No.: 31719-77-4
Cat. No.: B132438
Get Quote
. J

The proper disposal of 3-(Chloromethyl)benzoic acid is critical for ensuring laboratory safety
and environmental protection. This compound is classified as a hazardous substance, requiring
careful handling and disposal through approved channels. Adherence to institutional and
regulatory guidelines is paramount.

Immediate Safety and Handling

Before beginning any disposal procedure, it is essential to be aware of the hazards associated
with 3-(Chloromethyl)benzoic acid. This substance is corrosive and toxic.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 3-(Chloromethyl)benzoic acid. This includes:

e Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

o Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1][3]
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» Respiratory Protection: In case of inadequate ventilation or dust generation, use a type P3
(EN 143) respirator cartridge.

Hazard Classification Summary

The following table summarizes the key hazard information for 3-(Chloromethyl)benzoic acid.

Hazard o . Precautionary
L Description GHS Pictogram
Classification Statements

P261, P270, P280,
Harmful if swallowed,

Acute Toxicity (Oral, ) ) ] P301+P312,
) in contact with skin, or ~ onacHocTb
Dermal, Inhalation) . P302+P352,
if inhaled.
P304+P340+P310
. P260, P280,
) Causes severe skin
Skin P301+P330+P331,
] o burns and eye onacHocCTb
Corrosion/Irritation P303+P361+P353,
damage.[1][4]
P363
_ _ P280,
Serious Eye Causes serious eye
o onacHoCTb P305+P351+P338,
Damage/Irritation damage.[3][4] P310

8A - Combustible
P405: Store locked

up.

Storage Class corrosive hazardous N/A

materials.

Step-by-Step Disposal Protocol

The disposal of 3-(Chloromethyl)benzoic acid must be handled as hazardous waste. Do not
dispose of this chemical down the drain or in regular solid waste.

o Waste Segregation:

o Treat all 3-(Chloromethyl)benzoic acid residue, contaminated labware (e.g., weighing
boats, gloves), and spill cleanup materials as hazardous waste.[2]
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o This compound is a chlorinated organic substance. It must be collected separately from
non-halogenated solvent waste to avoid costly and complex disposal procedures.[5][6]

o Containerization:

o Collect solid waste in its original container or a designated, compatible, and clearly labeled
hazardous waste container.[2][7][8]

o Ensure the container is tightly sealed to prevent leaks or spills and is stored in a well-
ventilated, designated hazardous waste accumulation area.[1][7]

o The container must be labeled with "Hazardous Waste" and the full chemical name: "3-
(Chloromethyl)benzoic acid".

e Storage:

o Store the sealed waste container in a locked-up, secure area.[3][9]

o Keep the container away from incompatible materials, such as strong oxidizing agents.[4]
e Arranging for Disposal:

o Disposal must be conducted through a licensed and approved hazardous waste disposal
company.[1][3][10]

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup. They will provide specific instructions and ensure compliance with all federal,
state, and local regulations.[3]

o Never mix this waste with other waste streams unless explicitly instructed to do so by your
EHS office.[2][8]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 3-
(Chloromethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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